Cas no 68883-10-3 (a,a'-Dimethoxy-a,a,a',a'-tetraphenyl-p-xylene)

• Product Name: a,a'-Dimethoxy-a,a,a',a'-tetraphenyl-p-xylene
• CAS No: 68883-10-3
• MF: C₃₄H₃₀O₂
• MW: 470.600809574127
• CID: 519928
• PubChem ID: 275374
• Update Time: 2025-04-19

a,a'-Dimethoxy-a,a,a',a'-tetraphenyl-p-xylene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,4-bis(methoxydiphenylmethyl)-
• A,A'-DIMETHOXY-A,A,A',A'-TETRAPHENYL-P-XYLENE
• 1,4-bis-(α-methoxy-benzhydryl)-benzene
• 1,4-Bis-(α-methoxy-benzhydryl)-benzol
• α,α,α',α'-Tetraphenyl-p-xylylen-glykol-dimethylether
• α,α'-DIMETHOXY-α,α,α',α'-TETRAPHENYL-P-XYLENE
• 68883-10-3
• 1,4-bis[methoxy(diphenyl)methyl]benzene
• MFCD00043634
• NSC122142
• 1,4-BIS(METHOXYDIPHENYLMETHYL)BENZENE
• FT-0621700
• alpha,alpha'-Dimethoxy-alpha,alpha,alpha',alpha'-tetraphenyl-p-xylene
• 1,1',1'',1'''-[1,4-Phenylenebis(methoxymethanetriyl)]tetrabenzene
• NSC-122142
• AKOS030242664
• A,A-DIMETHOXY-A,A,A,A-TETRAPHENYL-P-XYLENE
• DTXSID30988584
• a,a'-Dimethoxy-a,a,a',a'-tetraphenyl-p-xylene

• MDL： MFCD00043634
• Inchi： 1S/C34H30O2/c1-35-33(27-15-7-3-8-16-27,28-17-9-4-10-18-28)31-23-25-32(26-24-31)34(36-2,29-19-11-5-12-20-29)30-21-13-6-14-22-30/h3-26H,1-2H3
• InChI Key： ROEBBJFBTLFGDS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)C(C1C=CC=CC=1)(C1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 470.22500
• Monoisotopic Mass: 470.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 7.56320